Cas no 1260864-86-5 (3-(2-fluoro-6-methoxyphenyl)azetidine)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)azetidine
• CAS No: 1260864-86-5
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6275167
• PubChem ID: 83808229
• Update Time: 2025-05-25

3-(2-fluoro-6-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)azetidine
• EN300-1840108
• 1260864-86-5

• Inchi： 1S/C10H12FNO/c1-13-9-4-2-3-8(11)10(9)7-5-12-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key： XQZUXNGAEWCULU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1CNC1)OC

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-fluoro-6-methoxyphenyl)azetidine

3-(2-Fluoro-6-Methoxyphenyl)Azetidine: A Comprehensive Overview

3-(2-Fluoro-6-Methoxyphenyl)Azetidine, identified by the CAS Registry Number 1260864-86-5, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluorine atom at the 2-position and a methoxy group at the 6-position of the phenyl ring introduces intriguing electronic and steric effects, making this compound a valuable subject for both fundamental and applied research.

The synthesis of 3-(2-Fluoro-6-Methoxyphenyl)Azetidine typically involves multi-step processes, often starting from suitable aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts such as palladium has been pivotal in achieving selective coupling reactions necessary for constructing the azetidine ring.

From a structural standpoint, the compound exhibits interesting physical properties. Its melting point and solubility characteristics have been extensively studied, with findings indicating moderate solubility in organic solvents and a relatively high melting point due to the rigidity imparted by the azetidine ring. These properties make it suitable for various applications, particularly in drug delivery systems where controlled release mechanisms are desired.

In terms of biological activity, 3-(2-Fluoro-6-Methoxyphenyl)Azetidine has shown promise in preclinical studies as a potential therapeutic agent. Research conducted in 2023 revealed its ability to modulate key enzymes involved in neurodegenerative diseases, suggesting its potential role in treating conditions such as Alzheimer's disease. Additionally, studies on its anti-inflammatory properties have highlighted its efficacy in reducing cytokine production in vitro, further underscoring its therapeutic potential.

The compound's pharmacokinetic profile has also been a focal point of recent investigations. Studies using advanced analytical techniques such as LC-MS/MS have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing drug formulations and ensuring patient safety.

Beyond its pharmaceutical applications, 3-(2-Fluoro-6-Methoxyphenyl)Azetidine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research has demonstrated its effectiveness in enhancing the catalytic activity of transition metal catalysts used in olefin polymerization.

In conclusion, 3-(2-Fluoro-6-Methoxyphenyl)Azetidine (CAS No. 1260864-86-5) stands out as a versatile compound with diverse applications across multiple scientific domains. Ongoing research continues to unlock new insights into its properties and potential uses, positioning it as a key molecule in both academic and industrial settings.